Cas no 31067-22-8 (1,4-Benzenediamine, N-(2-nitrophenyl)-)
31067-22-8 structure
Product Name:1,4-Benzenediamine, N-(2-nitrophenyl)-
CAS No:31067-22-8
MF:C12H11N3O2
MW:229.234642267227
CID:291780
PubChem ID:18522089
Update Time:2025-04-19
1,4-Benzenediamine, N-(2-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Benzenediamine, N-(2-nitrophenyl)-
- 4-N-(2-nitrophenyl)benzene-1,4-diamine
- N~1~-(2-Nitrophenyl)benzene-1,4-diamine
- AKOS000194632
- SCHEMBL7171202
- DTXSID50594409
- 2-Nitro-N-(4-aminophenyl)aniline
- 31067-22-8
- PABVMKMWZAGWIU-UHFFFAOYSA-N
-
- Inchi: 1S/C12H11N3O2/c13-9-5-7-10(8-6-9)14-11-3-1-2-4-12(11)15(16)17/h1-8,14H,13H2
- InChI Key: PABVMKMWZAGWIU-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC=CC=1NC1C=CC(=CC=1)N)=O
Computed Properties
- Exact Mass: 229.085126602g/mol
- Monoisotopic Mass: 229.085126602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 83.9Ų
1,4-Benzenediamine, N-(2-nitrophenyl)- Related Literature
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
31067-22-8 (1,4-Benzenediamine, N-(2-nitrophenyl)-) Related Products
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